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Compound of Interest

Compound Name: Voglibose

Cat. No.: B1684032 Get Quote

This document provides essential safety protocols, operational plans, and disposal procedures

for the handling of Voglibose in a laboratory setting. The following step-by-step guidance is

intended for researchers, scientists, and drug development professionals to ensure safe and

effective management of this compound.

Hazard Identification and Quantitative Data
While Voglibose is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it may cause irritation to the mucous membranes and upper

respiratory tract.[1] It is crucial to handle it with care, following standard laboratory safety

measures. The toxicological properties have not been exhaustively investigated.[1]

Key Safety and Chemical Data:
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Parameter Value Source

CAS Number 83480-29-9 [2]

Molecular Formula C₁₀H₂₁NO₇ [2][3]

Molecular Weight 267.28 g/mol [2][3]

Appearance White to off-white powder [4]

Oral LD50 (Mouse) 14,700 mg/kg

Oral LD50 (Rat) 20 g/kg

Storage Temperature

Recommended: -20°C. Store

in a cool, dry, well-ventilated

place.

[3][5][6]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, a combination of engineering controls and personal protective

equipment is required.

Engineering Controls:

Ventilation: Use in an area with appropriate exhaust ventilation, especially where dust may

be formed.[2][3][5][7] A chemical fume hood is recommended for handling the solid

compound.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.abmole.com/literature/voglibose-msds.html
https://www.abmole.com/literature/voglibose-msds.html
https://www.chemicalbook.com/msds/voglibose.pdf
https://www.abmole.com/literature/voglibose-msds.html
https://www.chemicalbook.com/msds/voglibose.pdf
https://www.scbt.com/p/voglibose-83480-29-9
https://www.chemicalbook.com/msds/voglibose.pdf
https://www.chemicalbook.com/msds/voglibose.htm
https://www.raybiotech.com/voglibose-331-20652
https://www.abmole.com/literature/voglibose-msds.html
https://www.chemicalbook.com/msds/voglibose.pdf
https://www.chemicalbook.com/msds/voglibose.htm
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295406900015905148635208291400/V5725_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale & Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[5] Prevents eye

irritation from dust.[7]

Hand Protection
Impermeable chemical-

resistant gloves (e.g., nitrile).

Handle with gloves and inspect

them prior to use.[5] Use

proper glove removal

technique to avoid skin

contact.[7] Dispose of

contaminated gloves after use.

[3][7]

Skin and Body Protection Laboratory coat.

Choose body protection

appropriate for the

concentration and amount of

the substance being handled.

[5][7]

Respiratory Protection
Not typically required with

adequate ventilation.

If dust is generated and

ventilation is insufficient, use a

NIOSH-approved particulate

respirator.[5][7]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Voglibose from receipt to

disposal.

3.1. Pre-Handling and Preparation

Area Preparation: Ensure the designated handling area (preferably a chemical fume hood) is

clean and uncluttered.
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Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[1]

PPE Inspection: Don all required PPE as specified in the table above, ensuring each item is

in good condition.

3.2. Handling the Compound

Avoid Dust Formation: Handle Voglibose carefully to prevent the generation of dust and

aerosols.[2][7]

Weighing: If weighing the powder, do so within a fume hood or a ventilated balance

enclosure.

Contact Avoidance: Avoid direct contact with skin and eyes, and do not inhale the dust.[2][7]

Hygiene: After handling, wash hands thoroughly with soap and water.[3][7]

3.3. Storage

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Temperature: For long-term stability, store at the recommended temperature of -20°C.[3][5]

Emergency and Accidental Release Plan
4.1. First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Consult a physician.

[3][7]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[3][5][7]

Eye Contact

Flush eyes with water as a

precaution for several minutes.

Remove contact lenses if

present and easy to do.

[3][5][7]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Consult a

physician.

[2][3][7]

4.2. Accidental Release (Spill) Measures

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from entering drains.[3][5]

Clean-up: Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.

[3] Place the collected material into a suitable, closed, and labeled container for disposal.[3]

[5]

Disposal Plan
Proper disposal is critical to ensure environmental and personnel safety.
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5.1. Unused Product Disposal

Dispose of the substance in accordance with all applicable federal, state, and local

regulations.[2] For significant quantities, it is recommended to offer the surplus to a licensed

disposal company.[5] Smaller quantities may sometimes be disposed of with household

waste, but always check local regulations first.

5.2. Contaminated Material Disposal

PPE: Dispose of contaminated gloves and other disposable PPE as chemical waste in

accordance with laboratory and institutional policies.[3][7]

Packaging: Dispose of the empty container as unused product.[5] All personal information on

prescription labels should be scratched out to make it unreadable before disposing of the

container.[8]

Voglibose Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Voglibose.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Procedures

Start: Receive Voglibose

Assess Hazards
(Review SDS)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Handle Compound
(In Fume Hood, Avoid Dust)

Store Properly
(Tightly Closed, -20°C)

Spill Occurs

Accident

Exposure Occurs

Accident

Decontaminate Work Area

Dispose of Waste & PPE
(Follow Regulations)

End of Process

Spill Response:
1. Evacuate & Ventilate
2. Contain & Clean Up

3. Dispose in Sealed Container

First Aid:
1. Move to Fresh Air (Inhalation)
2. Wash with Soap/Water (Skin)

3. Flush with Water (Eyes)

Click to download full resolution via product page
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Caption: Workflow for the safe handling, storage, and disposal of Voglibose, including

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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